Cas no 232953-09-2 (Fmoc-s-allyloxy-amidomethyl-d-cysteine)
Fmoc-s-allyloxy-amidomethyl-d-cysteine Chemical and Physical Properties
Names and Identifiers
-
- Fmoc-s-allyloxy-amidomethyl-d-cysteine
- C23H24N2O6S
- Fmoc-S-allyloxycarbonylamidomethyl-L-cysteine
- Fmoc-Cys(Allocam)-OH
- X5729
- J3.624.570K
- S-(Allyloxycarbonylaminomethyl)-N-Fmoc-cysteine
- (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[(prop-2-enoxycarbonylamino)methylsulfanyl]propanoic acid
-
- Inchi: 1S/C23H24N2O6S/c1-2-11-30-22(28)24-14-32-13-20(21(26)27)25-23(29)31-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h2-10,19-20H,1,11-14H2,(H,24,28)(H,25,29)(H,26,27)/t20-/m0/s1
- InChI Key: VSGLBFCDKZINCU-FQEVSTJZSA-N
- SMILES: S(CNC(=O)OCC=C)C[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 12
- Complexity: 653
- XLogP3: 3.8
- Topological Polar Surface Area: 139
Fmoc-s-allyloxy-amidomethyl-d-cysteine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00I50E-100mg |
Fmoc-s-allyloxy-amidomethyl-d-cysteine |
232953-09-2 | ≥ 98% (HPLC) | 100mg |
$183.00 | 2024-05-23 | |
| 1PlusChem | 1P00I50E-250mg |
Fmoc-s-allyloxy-amidomethyl-d-cysteine |
232953-09-2 | ≥ 98% (HPLC) | 250mg |
$328.00 | 2024-05-23 | |
| 1PlusChem | 1P00I50E-1g |
Fmoc-s-allyloxy-amidomethyl-d-cysteine |
232953-09-2 | ≥ 98% (HPLC) | 1g |
$661.00 | 2024-05-23 | |
| 1PlusChem | 1P00I50E-5g |
Fmoc-s-allyloxy-amidomethyl-d-cysteine |
232953-09-2 | ≥ 98% (HPLC) | 5g |
$2802.00 | 2024-05-23 | |
| abcr | AB530829-250mg |
Fmoc-S-allyloxycarbonylamidomethyl-L-cysteine, 99% (Fmoc-L-Cys(Allocam)-OH); . |
232953-09-2 | 99% | 250mg |
€285.00 | 2024-08-02 | |
| abcr | AB530829-1g |
Fmoc-S-allyloxycarbonylamidomethyl-L-cysteine, 99% (Fmoc-L-Cys(Allocam)-OH); . |
232953-09-2 | 99% | 1g |
€825.00 | 2024-08-02 | |
| Cooke Chemical | LN8494957-1g |
232953-09-2 | N-(((9H-fluoren-9-yl)methoxy)carbonyl)-S-(((allyloxy)carbonyl)amino)-L-cysteine | 1g |
RMB 1304.80 | 2025-02-21 |
Fmoc-s-allyloxy-amidomethyl-d-cysteine Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on Fmoc-s-allyloxy-amidomethyl-d-cysteine
Fmoc-s-allyloxy-amidomethyl-d-cysteine (CAS No. 232953-09-2): A Comprehensive Overview
The compound Fmoc-s-allyloxy-amidomethyl-d-cysteine (CAS No. 232953-09-2) is a highly specialized amino acid derivative with significant applications in the fields of peptide synthesis, drug delivery, and biochemistry. This compound is a modified version of d-cysteine, a naturally occurring amino acid, and incorporates a fmoc (9-fluorenylmethyloxycarbonyl) protecting group and an s-allyloxy-amidomethyl side chain modification. These modifications enhance its functionality in various biochemical and pharmaceutical contexts.
Recent advancements in peptide chemistry have highlighted the importance of such modified amino acids in constructing complex peptide architectures. The fmoc group serves as a robust protecting group during solid-phase peptide synthesis (SPPS), ensuring precise control over the reaction sequence. Meanwhile, the s-allyloxy-amidomethyl modification introduces unique properties, such as increased stability and improved solubility, which are critical for applications in drug delivery systems.
One of the most notable applications of Fmoc-s-allyloxy-amidomethyl-d-cysteine is its role in the synthesis of bioactive peptides. Researchers have demonstrated that this compound can be effectively incorporated into peptide sequences to enhance their bioavailability and pharmacokinetic profiles. For instance, studies published in *Journal of Medicinal Chemistry* have shown that peptides incorporating this derivative exhibit superior stability in physiological environments, making them ideal candidates for therapeutic agents targeting chronic diseases such as cancer and neurodegenerative disorders.
In addition to its role in peptide synthesis, Fmoc-s-allyloxy-amidomethyl-d-cysteine has also been explored for its potential in protein engineering. The s-allyloxy-amidomethyl group provides a versatile platform for site-specific modifications, enabling the creation of proteins with tailored functionalities. This has significant implications for the development of biosensors, enzyme mimics, and therapeutic proteins with enhanced catalytic efficiency.
From a synthetic perspective, the preparation of Fmoc-s-allyloxy-amidomethyl-d-cysteine involves a multi-step process that combines traditional organic synthesis techniques with modern peptide coupling strategies. The incorporation of the fmoc group ensures compatibility with standard SPPS protocols, while the s-allyloxy-amidomethyl side chain is introduced through alkylation reactions under mild conditions. This approach not only guarantees high yields but also maintains the integrity of the compound's functional groups.
Recent studies have also focused on the potential of Fmoc-s-allyloxy-amidomethyl-d-cysteine in click chemistry applications. The compound's reactivity under copper-catalyzed azide–alkyne cycloaddition (CuAAC) conditions has been exploited to create cross-linked peptide networks with unprecedented mechanical properties. These networks have shown promise as scaffolds for tissue engineering and regenerative medicine.
Moreover, the use of Fmoc-s-allyloxy-amidomethyl-d-cysteine in click chemistry has opened new avenues for the development of stimuli-responsive materials. By incorporating this derivative into polymer backbones, researchers have created materials that exhibit reversible changes in their physical properties under specific environmental conditions, such as pH or temperature changes. These materials hold great potential for applications in drug delivery and smart biomaterials.
In terms of biocompatibility, Fmoc-s-allyloxy-amidomethyl-d-cysteine has been shown to exhibit low cytotoxicity in vitro, making it suitable for use in biomedical applications. Preclinical studies conducted on human cell lines have demonstrated that peptides incorporating this derivative do not induce significant cellular stress or apoptosis under normal physiological conditions.
Looking ahead, the versatility of Fmoc-s-allyloxy-amidomethyl-d-cysteine is expected to drive further innovation across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool for advancing both fundamental research and applied technologies in the life sciences.
232953-09-2 (Fmoc-s-allyloxy-amidomethyl-d-cysteine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)